Cas no 2639401-46-8 (3-(benzyloxy)carbonyl-2-(3-ethoxy-4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-(benzyloxy)carbonyl-2-(3-ethoxy-4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2639401-46-8
• MF: C₂₀H₂₁NO₆S
• MW: 403.448844671249
• CID: 5663180
• PubChem ID: 165903278
• Update Time: 2025-05-22

3-(benzyloxy)carbonyl-2-(3-ethoxy-4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(benzyloxy)carbonyl]-2-(3-ethoxy-4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• 2639401-46-8
• EN300-27723164
• 3-(benzyloxy)carbonyl-2-(3-ethoxy-4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C20H21NO6S/c1-2-26-17-10-14(8-9-16(17)22)18-21(15(12-28-18)19(23)24)20(25)27-11-13-6-4-3-5-7-13/h3-10,15,18,22H,2,11-12H2,1H3,(H,23,24)
• InChI Key： PVYCEXBCAMCDGM-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C(=O)OCC2C=CC=CC=2)C1C1C=CC(=C(C=1)OCC)O

Computed Properties

• Exact Mass: 403.10895856g/mol
• Monoisotopic Mass: 403.10895856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 122Ų

Additional information on 3-(benzyloxy)carbonyl-2-(3-ethoxy-4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylic acid

Comprehensive Overview of 3-(benzyloxy)carbonyl-2-(3-ethoxy-4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2639401-46-8)

3-(benzyloxy)carbonyl-2-(3-ethoxy-4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2639401-46-8) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the thiazolidine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both benzyloxycarbonyl and hydroxyphenyl groups in its structure makes it a valuable intermediate for drug development, particularly in the synthesis of novel therapeutic agents.

The molecular structure of 3-(benzyloxy)carbonyl-2-(3-ethoxy-4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylic acid features a thiazolidine ring core, which is a five-membered ring containing sulfur and nitrogen atoms. This ring system is often explored in medicinal chemistry due to its ability to mimic peptide bonds and interact with biological targets. The carboxylic acid moiety at the 4-position enhances its solubility and reactivity, making it suitable for further chemical modifications. Researchers are particularly interested in this compound for its potential applications in anti-inflammatory and antioxidant therapies, as the hydroxyphenyl group is known to contribute to these properties.

In recent years, the demand for 3-(benzyloxy)carbonyl-2-(3-ethoxy-4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylic acid has grown due to its role in the development of small-molecule drugs. The compound's unique structure allows it to serve as a building block for more complex molecules, particularly those targeting metabolic disorders and neurodegenerative diseases. With the increasing focus on personalized medicine and targeted drug delivery, this compound is gaining attention for its potential to improve drug efficacy and reduce side effects.

The synthesis of 3-(benzyloxy)carbonyl-2-(3-ethoxy-4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylic acid involves multi-step organic reactions, including protection-deprotection strategies and cyclization processes. The benzyloxycarbonyl (Cbz) group is commonly used as a protecting group for amines, ensuring selective reactivity during synthesis. This compound is typically characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC to confirm its purity and structural integrity.

From a commercial perspective, 3-(benzyloxy)carbonyl-2-(3-ethoxy-4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylic acid is available in limited quantities, primarily for research purposes. Its market value is driven by its application in drug discovery and bioconjugation studies. As the pharmaceutical industry continues to explore new therapeutic avenues, the relevance of this compound is expected to rise, particularly in the context of precision medicine and biopharmaceuticals.

In summary, 3-(benzyloxy)carbonyl-2-(3-ethoxy-4-hydroxyphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2639401-46-8) is a promising compound with broad applications in medicinal chemistry. Its structural features and functional groups make it a versatile intermediate for developing innovative therapies. Researchers and pharmaceutical companies are increasingly recognizing its potential, positioning it as a key player in the future of drug development and biochemical research.